Cas no 1024776-64-4 ((2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile)

(2E)-2-(Benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile is a structurally complex organic compound featuring a conjugated enenitrile backbone, a benzenesulfonyl group, and a quinolin-8-ylamino substituent. This molecule is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of pharmacologically active compounds. The presence of both electron-withdrawing (sulfonyl, nitrile) and electron-donating (amino) groups enhances its reactivity, enabling diverse functionalization. Its rigid quinoline moiety may contribute to binding interactions in biological systems, making it a candidate for further exploration in drug discovery. The compound's well-defined stereochemistry (E-configuration) ensures consistent reactivity in synthetic applications.

(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile structure

1024776-64-4 structure

Product Name:(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile

CAS No:1024776-64-4

MF:C₁₈H₁₃N₃O₂S

MW:335.379722356796

MDL:MFCD00245390

CID:4568417

Update Time:2025-10-17

(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile
- MDL： MFCD00245390
- Inchi： 1S/C18H13N3O2S/c19-12-16(24(22,23)15-8-2-1-3-9-15)13-21-17-10-4-6-14-7-5-11-20-18(14)17/h1-11,13,21H
- InChI Key： ZRPXYMQGBXYMSQ-UHFFFAOYSA-N
- SMILES： C(#N)C(S(C1=CC=CC=C1)(=O)=O)=CNC1=C2C(=CC=C1)C=CC=N2

Computed Properties

Exact Mass: 335.072848g/mol
Monoisotopic Mass: 335.072848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 608
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 335.4g/mol
XLogP3: 3.6
Topological Polar Surface Area: 91.2Å²

(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161669-1 g	2-(Phenylsulfonyl)-3-(8-quinolylamino)prop-2-enenitrile	1024776-64-4		1 g	€211.30	2023-07-20
abcr	AB161669-5 g	2-(Phenylsulfonyl)-3-(8-quinolylamino)prop-2-enenitrile	1024776-64-4		5 g	€377.50	2023-07-20
abcr	AB161669-10 g	2-(Phenylsulfonyl)-3-(8-quinolylamino)prop-2-enenitrile	1024776-64-4		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-7039-1MG	(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile	1024776-64-4	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-7039-5MG	(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile	1024776-64-4	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-7039-10MG	(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile	1024776-64-4	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7039-20MG	(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile	1024776-64-4	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-7039-0.5G	(2E)-2-(benzenesulfonyl)-3-[(quinolin-8-yl)amino]prop-2-enenitrile	1024776-64-4	>90%	0.5g	£385.00	2025-02-08
abcr	AB161669-1g	2-(Phenylsulfonyl)-3-(8-quinolylamino)prop-2-enenitrile; .	1024776-64-4		1g	€211.30	2024-04-21
abcr	AB161669-5g	2-(Phenylsulfonyl)-3-(8-quinolylamino)prop-2-enenitrile; .	1024776-64-4		5g	€377.50	2024-04-21